An In-depth Technical Guide to 3-Bromo-2-fluorophenylboronic acid (CAS: 352535-97-8)
An In-depth Technical Guide to 3-Bromo-2-fluorophenylboronic acid (CAS: 352535-97-8)
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Bromo-2-fluorophenylboronic acid is a versatile synthetic intermediate that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique trifunctional nature, featuring a boronic acid moiety, a bromine atom, and a fluorine atom on a phenyl ring, makes it a highly valuable building block for the construction of complex molecular architectures. This guide provides a comprehensive overview of its physicochemical properties, synthesis, and applications, with a particular focus on its role in the development of targeted therapeutics.
Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Bromo-2-fluorophenylboronic acid is essential for its effective use in research and development. The key properties are summarized in the table below.
| Property | Value | Reference(s) |
| CAS Number | 352535-97-8 | [1][2] |
| Molecular Formula | C₆H₅BBrFO₂ | [1] |
| Molecular Weight | 218.82 g/mol | [1] |
| Appearance | White to off-white crystalline powder | [1] |
| Melting Point | 225-227 °C | [2] |
| Purity | ≥98% (typically analyzed by HPLC) | [1] |
| Solubility | Soluble in organic solvents such as methanol and THF. | |
| Storage | Store at room temperature in a dry, well-ventilated place. | [1] |
Synthesis
The synthesis of 3-Bromo-2-fluorophenylboronic acid typically involves a lithium-halogen exchange reaction followed by borylation. A general synthetic approach starts from 1,3-dibromo-2-fluorobenzene.
This process involves the selective reaction of one of the bromine atoms with an organolithium reagent at low temperature to form an aryllithium intermediate. This intermediate is then quenched with an electrophilic boron source, such as triisopropyl borate, followed by acidic hydrolysis to yield the final boronic acid product.
Applications in Organic Synthesis: The Suzuki-Miyaura Cross-Coupling Reaction
The primary application of 3-Bromo-2-fluorophenylboronic acid lies in its utility as a coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction allows for the synthesis of a wide array of biaryl and substituted aromatic compounds, which are prevalent motifs in many biologically active molecules.[1]
The general mechanism for the Suzuki-Miyaura coupling reaction is a catalytic cycle involving a palladium(0) species.
Experimental Protocols: Representative Suzuki-Miyaura Coupling
While a specific protocol for every possible reaction is beyond the scope of this guide, the following represents a general, detailed procedure for a Suzuki-Miyaura coupling reaction, which can be adapted for use with 3-Bromo-2-fluorophenylboronic acid.
Materials:
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Aryl halide (1.0 equiv)
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3-Bromo-2-fluorophenylboronic acid (1.1 - 1.5 equiv)
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Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 1-5 mol%)
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Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equiv)
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Solvent (e.g., Toluene, Dioxane, DMF, with water)
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Inert gas (Nitrogen or Argon)
Procedure:
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To a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add the aryl halide, 3-Bromo-2-fluorophenylboronic acid, palladium catalyst, and base.
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Evacuate and backfill the flask with an inert gas three times.
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Add the degassed solvent(s) via syringe.
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Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).
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Upon completion, cool the reaction to room temperature.
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Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
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Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel or recrystallization to afford the desired biaryl product.
Application in Drug Discovery: A Key Building Block for Kinase and Hedgehog Pathway Inhibitors
3-Bromo-2-fluorophenylboronic acid is a crucial intermediate in the synthesis of several targeted cancer therapies. Its structural features allow for its incorporation into complex heterocyclic systems that can effectively interact with the active sites of key signaling proteins.
Dabrafenib and the MAPK/ERK Signaling Pathway
Dabrafenib is a potent inhibitor of BRAF kinase, a key component of the MAPK/ERK signaling pathway.[3][4] Mutations in the BRAF gene, particularly the V600E mutation, lead to constitutive activation of this pathway, promoting cell proliferation and survival in various cancers, including melanoma.[3] Dabrafenib selectively targets the mutated BRAF protein, inhibiting its kinase activity and thereby blocking downstream signaling.[3][4]
Sonidegib and the Hedgehog Signaling Pathway
Sonidegib is an inhibitor of the Hedgehog signaling pathway, a crucial pathway in embryonic development that can be aberrantly reactivated in certain cancers, such as basal cell carcinoma.[5][6] The pathway is driven by the Smoothened (SMO) receptor. Sonidegib functions by binding to and inhibiting SMO, thereby blocking the downstream signaling cascade that leads to the activation of GLI transcription factors and subsequent expression of genes involved in cell proliferation and survival.[5][6]
Conclusion
3-Bromo-2-fluorophenylboronic acid is a high-value chemical intermediate with significant applications in organic synthesis and drug discovery. Its utility in the construction of complex, biologically active molecules, exemplified by its role in the synthesis of targeted cancer therapies like Dabrafenib and Sonidegib, underscores its importance to the scientific community. A thorough understanding of its properties and reactivity, particularly in the context of the Suzuki-Miyaura cross-coupling reaction, is crucial for leveraging its full potential in the development of novel pharmaceuticals and advanced materials.
References
- 1. researchgate.net [researchgate.net]
- 2. What is the mechanism of Sonidegib Phosphate? [synapse.patsnap.com]
- 3. What is the mechanism of Dabrafenib Mesylate? [synapse.patsnap.com]
- 4. Dabrafenib and its use in the treatment of metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pharmacytimes.com [pharmacytimes.com]
- 6. [PDF] Sonidegib: mechanism of action, pharmacology, and clinical utility for advanced basal cell carcinomas | Semantic Scholar [semanticscholar.org]
